2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-benzoic acid

• IUPAC Name: 2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)benzoic acid
• InChI: InChI=1S/C16H12N2O2S2/c19-16(20)10-4-1-2-6-12(10)22-15-13-9-5-3-7-11(9)21-14(13)17-8-18-15/h1-2,4,6,8H,3,5,7H2,(H,19,20)
• InChI Key: QFTBUYQYYPLHDV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=C2C(=NC=N3)SC4=CC=CC=C4C(=O)O
• Molecular Formula: C16H12N2O2S2
• Molecular Weight: 328.4 g/mol
• CAS RN: 554407-97-5

Description

2-(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-ylsulfanyl)-benzoic acid, also known as DTBC, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTBC is a thiol-reactive compound that can be used to label and detect proteins, peptides, and other biomolecules.

Scientific Research Applications

Antimicrobial Activity

• The compound's derivative, a functional group acid hydrazide, was used in synthesizing derivatives with significant antimicrobial activity against a range of bacteria, including Streptococcus sp., Bacillus megaterium, Staphylococcus aureus, Escherichia coli, and others. Notably, certain derivatives displayed strong antimicrobial effects (Balasaheb P. Pagar, 2020).

Synthesis of Derivatives with Biological Activities

• The compound has been involved in the synthesis of various derivatives, like 2-Mercaptobenzimidazole derivatives, which demonstrated excellent activity against microorganisms and good cytotoxic activities in studies (Poonam Devi, M. Shahnaz, D. Prasad, 2022); (K. M. Hosamani, Ramya V. Shingalapur, 2011).

Role in Synthesis of Heterocyclic Compounds

• It has been utilized in the synthesis of heterocyclic compounds like diazaindenes. These compounds are relatively stable and exhibit aromatic properties, contributing to further research in organic chemistry (W. Armarego, B. A. Milloy, S. Sharma, 1972).

Applications in Dye-Sensitized Solar Cells

• Derivatives of this compound have been studied for their roles in dye-sensitized solar cells. They have been shown to affect energy levels, light-harvesting ability, and cell stability, demonstrating potential for renewable energy applications (Lin Yang, Zhaoyang Yao, Jiao Liu, Junting Wang, Peng Wang, 2016).

Synthesis of Aryl-Substituted Indenes

• This compound has been used in the synthesis of aryl-substituted indenes, which are important for the development of ansa-metallocenes, a component of olefin polymerization catalysts (V. V. Izmer, A. Y. Lebedev, M. V. Nikulin, A. N. Ryabov, A. F. Asachenko, A. Lygin, D. A. Sorokin, A. Voskoboynikov, 2006).